3-Amino-6-chloro-1,3-dihydroindol-2-one;hydrochloride

• IUPAC Name: 3-amino-6-chloro-1,3-dihydroindol-2-one;hydrochloride
• InChI: InChI=1S/C8H7ClN2O.ClH/c9-4-1-2-5-6(3-4)11-8(12)7(5)10;/h1-3,7H,10H2,(H,11,12);1H
• InChI Key: GXCFJQQMTAKLAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)NC(=O)C2N.Cl
• Molecular Formula: C8H8Cl2N2O
• Molecular Weight: 219.06 g/mol
• CAS RN: 1078566-89-8

Description

Molecular Structure Analysis

The molecular formula of 3-Amino-6-chloro-1,3-dihydroindol-2-one hydrochloride is C8H8Cl2N2O. Its molecular weight is 219.07. The SMILES string representation is Cl.NC1C(=O)Nc2c(Cl)cccc12.

Physical And Chemical Properties Analysis

The compound is a solid. Its empirical formula is C8H9ClN2O. The InChI string representation is 1S/C8H8N2O.ClH/c9-7-5-3-1-2-4-6(5)10-8(7)11;/h1-4,7H,9H2,(H,10,11);1H.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • The compound has been utilized in the synthesis of complex organic molecules. For instance, a study demonstrated its role in the synthesis of 4-amino-5-hydroxy-4,5-dihydrofuran-2-one hydrochloride, a cyclic stabilized form of aspartate 1-semialdehyde hydrochloride, which is important in biochemical processes (Cheung & Shoolingin‐Jordan, 1997).

• Anticancer Potential :

  • The compound's derivatives have shown promise in anticancer research. A study explored the synthesis of related compounds, like pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, and evaluated their effects on cell proliferation and survival in leukemia models (Temple et al., 1983).

• Pharmaceutical Research :

  • Research has been conducted on the synthesis of 2-chloro-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one, a related compound, highlighting its potential use in kinase research areas. This indicates its relevance in the development of new pharmaceutical compounds (Cheung, Harris, & Lackey, 2001).

• Food Chemistry :

  • In food chemistry, derivatives of the compound have been identified as reaction products in hydrolyzed vegetable proteins, which are used as food seasonings (Veĺišek et al., 1992).

• Green Chemistry Applications :

  • The compound has been used in green chemistry applications, as seen in a study where thiamine hydrochloride was used to accelerate the synthesis of related compounds in aqueous micellar conditions (Fatma et al., 2014).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the GHS07 hazard classification. It’s recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use. The compound should be stored in a tightly closed container.

Mechanism of Action

Target of Action

The compound belongs to the class of indole derivatives, which are known to interact with a variety of biological targets and play significant roles in cell biology .

Mode of Action

Indole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Indole derivatives are known to influence several biochemical pathways, leading to downstream effects .

Result of Action

Indole derivatives are known to have various biologically vital properties .